Cas no 2140621-54-9 (3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2140621-54-9
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6419611
• PubChem ID: 165637403
• Update Time: 2025-07-14

3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1978649
• 2140621-54-9
• [3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine

• Inchi： 1S/C13H18ClNO/c1-13(2)9(7-15)12(13)8-4-5-10(14)11(6-8)16-3/h4-6,9,12H,7,15H2,1-3H3
• InChI Key： TYRGGJNYUXBKPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Introduction to 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2140621-54-9)

3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine, with the CAS number 2140621-54-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring, a methoxy-substituted phenyl group, and a dimethyl-substituted cyclopropylmethanamine moiety. These structural elements contribute to its potential pharmacological properties and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is particularly noteworthy due to its cyclopropyl ring, which is known for its high reactivity and unique electronic properties. The presence of the methoxy group on the phenyl ring further modulates the electronic environment, potentially influencing the compound's interactions with biological targets. The dimethyl substitution on the cyclopropyl ring adds steric bulk, which can affect the compound's conformational flexibility and binding affinity to specific receptors.

In recent years, there has been a growing interest in the development of small molecules with novel scaffolds for therapeutic applications. 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine represents one such molecule that has shown promise in preclinical studies. Research has focused on its potential as a modulator of various biological pathways, including those involved in neurodegenerative diseases, inflammation, and cancer.

One of the key areas of investigation for 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is its role as a potential neuroprotective agent. Studies have demonstrated that this compound can exhibit neuroprotective effects by modulating oxidative stress and reducing inflammation in neuronal cells. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine significantly reduced oxidative stress markers and improved cell viability in a model of Parkinson's disease.

Beyond its neuroprotective properties, 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine has also been explored for its anti-inflammatory effects. Inflammatory responses are central to many chronic diseases, and compounds that can effectively modulate these responses have significant therapeutic potential. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its neuroprotective and anti-inflammatory properties, 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine has also been investigated for its anticancer activities. Research has indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. A study published in Cancer Research found that 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine selectively induced apoptosis in breast cancer cells while sparing normal cells, highlighting its potential as a targeted therapy.

The pharmacokinetic properties of 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine are another important aspect of its evaluation as a potential therapeutic agent. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and stability in biological systems. These properties are crucial for ensuring that the compound can effectively reach its intended target tissues and exert its therapeutic effects.

To further advance the development of 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These insights are guiding the design of more potent analogs with improved pharmacological profiles.

In conclusion, 3-(4-chloro-3-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2140621-54-9) is a promising compound with diverse biological activities that make it an attractive candidate for drug discovery and development. Its unique structural features contribute to its potential as a neuroprotective agent, anti-inflammatory drug, and anticancer therapy. Ongoing research continues to uncover new insights into the mechanisms underlying its pharmacological effects, paving the way for further clinical evaluation and potential therapeutic applications.